Cas no 131-11-3 (Dimethyl phthalate)

• Product Name: Dimethyl phthalate
• CAS No: 131-11-3
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD00008425
• CID: 36262
• PubChem ID: 8554
• Update Time: 2025-10-15

Dimethyl phthalate Chemical and Physical Properties

Names and Identifiers

• Dimethyl phthalate
• AVOLIN(R)
• DIMETHYL 1,2-BENZENDICARBOXYLATE
• DIMETHYL 1,2-BENZENEDICARBOXYLATE
• Dimethyl-o-phthalate
• DMP
• DMP(R)
• FERMINE
• METHYL PHTHALATE
• MIPAX
• MIPAX(R)
• PALATINOL M
• PALATINOL M(R)
• PHTHALIC ACID, BIS-METHYL ESTER
• PHTHALIC ACID DIMETHYL ESTER
• 1,2-benzendicarboxylicacid,dimethylester
• 1,2-dimethyl phthalate
• ai3-00262
• Avolin
• Dimethyl orthophthalate
• Dimethyl phthalate (DMP)
• Dimethyl phthalate solution
• Gun Surveillance Standard
• Mixture 84C-Phthalate
• 1,2-Benzenedicarboxylic acid dimethyl ester
• 1,2-dimethyl 1,2-benzenedicarboxylate
• dimethyl benzene-1,2-dicarboxylate
• Dimethyl phthalate acid ester
• Dimethyl phthalate soution
• mL in methanol
• NTM
• ent262
• Repeftal
• Solvanom
• ENT 262
• [ "" ]
• 1,2-Benzenedicarboxylic acid, 1,2-dimethyl ester
• FT-0625095
• DIMETHYLPHTHALATE
• s5378
• SCHEMBL34630
• Kemester DMP
• DIMETHYL PHTHALATE [ISO]
• P0302
• NS00010268
• Dimethyl phthalate [USP]
• Phtalate de dimethyle
• Dimethyl phthalate, CP,99%
• CHEMBL323348
• Benzenedicarboxylic acid, dimethyl ester
• NCGC00090692-02
• AMY40794
• Dimethyl phthalate, 99%
• Density Standard 1191 kg/m3
• Kodaflex DMP
• Ftalato di metile
• CS-0013572
• Uniplex 110
• FIFRA 028002
• J-005938
• Phthalsaeuredimethylester
• DIMETHYL PHTHALATE [II]
• PHTHALIC ACID DIMETHYL ESTER (D6)
• DMF, insect repellent
• Dimethyl phthalate, PESTANAL(R), analytical standard
• HSDB 1641
• SMR000777937
• CCG-266531
• Dimethylester kyseliny ftalove
• BENZENE,1,2-DICARBOXYLIC ACID,DIMETHYL ESTER (PHTHALIC ACID,DIMETHYL ESTER)
• Dimethyl phthalate, >=99%
• DIMETHYL PHTHALATE [INCI]
• 1,2-dimethyl benzene-1,2-dicarboxylate
• Phthalic acid methyl ester
• EC 205-011-6
• DIMETHYL PHTHALATE (II)
• EN300-18366
• DIMETHYL PHTHALATE [HSDB]
• InChI=1/C10H10O4/c1-13-9(11)7-5-3-4-6-8(7)10(12)14-2/h3-6H,1-2H
• 1,2 Benzene dicarboxylacid, dimethylester
• NCGC00090692-04
• Solvarone
• DMF (insect repellant)
• Caswell No. 380
• 131-11-3
• Bisoflex DMP
• DB13336
• DTXCID502455
• Dimethyl benzeneorthodicarboxylate
• 08X7F5UDJM
• phthalsauredimethylester
• MFCD00008425
• NCGC00090692-03
• DimethylPhthalate-13C2
• EPA Pesticide Chemical Code 028002
• Phthalsaeuredimethylester [German]
• RCRA waste number U102
• NCGC00259694-01
• Z57902306
• Dimethyl phthalate 5000 microg/mL in Methanol
• Unimoll DM
• Density Standard 1191 kg/m3, H&D Fitzgerald Ltd. Quality
• Tox21_301045
• DIMETHYL PHTHALATE [MI]
• Dimethyl o-phthalate
• Dimethyl phthalate, SAJ special grade, >=99.0%
• Phthalic acid, bis-methyl ester 1000 microg/mL in Acetonitrile
• RCRA waste no. U102
• 1,dimethyl ester
• EINECS 205-011-6
• CHEBI:4609
• Q423551
• Dimethyl phthalate, AR,99%
• benzene-1,2-dicarboxylic acid dimethyl ester
• BIDD:ER0349
• DIMETHYL PHTHALATE (MART.)
• Dimethyl phthalate [BSI:ISO]
• Phtalate de dimethyle [ISO-French]
• NSC15398
• NCGC00090692-05
• BDBM50090983
• NCGC00090692-01
• NSC-15398
• CCRIS 2674
• dimethylphtalate
• DTXSID3022455
• AKOS008969337
• DIMETHYL PHTHALATE [WHO-DD]
• UNII-08X7F5UDJM
• HY-N7106
• NCGC00090692-06
• Tox21_113536
• USEPA/OPP Pesticide Code: 028002
• DIMETHYL PHTHALATE [MART.]
• Dimethyl benzene-o-dicarboxylate
• Dimethylester kyseliny ftalove [Czech]
• NCGC00254947-01
• Phthalic acid, dimethyl ester
• Caswell No 380
• MLS002177801
• 1,2-benzenedicarboxylic acid 1,2-dimethyl ester
• Tox21_202145
• NSC 15398
• BS-20466
• WLN: 1OVR BVO1
• CAS-131-11-3
• 1,2-Benzenedicarboxylic acid, dimethyl ester
• Dimethyl phthalate acid ester in hexane certified reference material
• stationary liquid
• Dimethyl phthalate in methanol
• DB-062803
• G72747
• STL283931
• 205-011-6
• Dimethyl phthalate (Standard)
• HY-N7106R

• MDL： MFCD00008425
• Inchi： 1S/C10H10O4/c1-13-9(11)7-5-3-4-6-8(7)10(12)14-2/h3-6H,1-2H3
• InChI Key： NIQCNGHVCWTJSM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1C(=O)OC)=O
• BRN： 1911460

Computed Properties

• Exact Mass: 194.05800
• Monoisotopic Mass: 194.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6

Experimental Properties

• Ionization Potential: 9.64 eV
• Color/Form: Colorless transparent oily liquid
• Density: 1.19 g/mL at 25 °C(lit.)
• Melting Point: 2 °C (lit.)
• Boiling Point: 282 °C(lit.)
• Flash Point: Fahrenheit: 294.8 ° f < br / > Celsius: 146 ° C < br / >
• Refractive Index: n20/D 1.515(lit.)
  n20/D 1.516
• PH: 7 (H2O, 20℃)
• Solubility: 4.0g/l
• Water Partition Coefficient: <0.1 g/100 mL at 20 ºC
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong acids, strong bases, nitrates. Sensitive to prolonged exposure to light.
• PSA: 52.60000
• LogP: 1.25980
• Merck: 3255
• Relative Polarity: 0.309
• Color/Form: 5000 μg/mL in methanol
• Solubility: Slightly soluble in water and mineral oil, miscible with ethanol, ether, chloroform, and soluble in benzene, acetone and other organic solvents
• Sensitiveness: Sensitive to light
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Dimethyl phthalate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 3082
• WGK Germany：1
• Hazard Category Code： 52
• Safety Instruction： S24/25-S45-S36/37-S16-S7
• RTECS：TI1575000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Toxicity：LD50 in mice, rats, guinea pigs (ml/kg): 7.2, 6.9, 2.4 orally (Draize)
• TSCA：Yes
• HazardClass：9
• Storage Condition：2-8°C

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